2-Ethoxy-2-methylpropanoic acid
Overview
Description
2-Ethoxy-2-methylpropanoic acid is a chemical compound with the molecular formula C6H12O3 . It has a molecular weight of 132.16 .
Molecular Structure Analysis
The molecular structure of 2-Ethoxy-2-methylpropanoic acid consists of 6 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . The InChI code for this compound is 1S/C6H12O3/c1-4-9-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8) .Physical And Chemical Properties Analysis
2-Ethoxy-2-methylpropanoic acid has a density of 1.0±0.1 g/cm3, a boiling point of 222.3±13.0 °C at 760 mmHg, and a flash point of 88.5±13.3 °C . It also has a molar refractivity of 33.1±0.3 cm3, a polar surface area of 47 Å2, and a molar volume of 128.6±3.0 cm3 .Scientific Research Applications
. .
Materials Science
Similar to 2-Ethoxypropene, “2-Ethoxy-2-methylpropanoic acid” might contribute to the development of novel polymers and plastics . Its ability to undergo polymerization reactions allows scientists to engineer materials with specific properties, such as enhanced durability, flexibility, or biodegradability .
Thermodynamic Studies
The thermodynamic properties of “2-Ethoxy-2-methylpropanoic acid” can be studied for various applications . Understanding these properties can help in predicting the behavior of this compound under different conditions, which is crucial in fields like chemical engineering and materials science .
Mechanism of Action
Target of Action
It is known that this compound is a short-chain fatty acid . Short-chain fatty acids are known to interact with various cellular targets, including G-protein coupled receptors and histone deacetylases .
Mode of Action
For instance, short-chain fatty acids are known to act as signaling molecules, modulating the activity of their targets .
Biochemical Pathways
Short-chain fatty acids are known to play a role in various biochemical pathways, including those involved in energy metabolism and immune response .
Pharmacokinetics
Short-chain fatty acids are generally rapidly absorbed in the gut and distributed throughout the body .
Result of Action
Short-chain fatty acids are known to have various effects at the molecular and cellular level, including modulation of gene expression and cell signaling .
properties
IUPAC Name |
2-ethoxy-2-methylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-4-9-6(2,3)5(7)8/h4H2,1-3H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCGZOPIPEZCKKQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C)(C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30560602 |
Source
|
| Record name | 2-Ethoxy-2-methylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30560602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-2-methylpropanoic acid | |
CAS RN |
15001-71-5 |
Source
|
| Record name | 2-Ethoxy-2-methylpropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30560602 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethoxy-2-methylpropanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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